Cas no 2171657-18-2 (2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide)
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide
- 2171657-18-2
- EN300-1298987
-
- Inchi: 1S/C5H10N6O/c1-11-4(8-9-10-11)2-3(6)5(7)12/h3H,2,6H2,1H3,(H2,7,12)
- InChI Key: RLKIURMNOVETJC-UHFFFAOYSA-N
- SMILES: O=C(C(CC1=NN=NN1C)N)N
Computed Properties
- Exact Mass: 170.09160896g/mol
- Monoisotopic Mass: 170.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 113Ų
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298987-1.0g |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298987-50mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 50mg |
$827.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-100mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 100mg |
$867.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-250mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 250mg |
$906.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-500mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 500mg |
$946.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-1000mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 1000mg |
$986.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-2500mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 2500mg |
$1931.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-5000mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 5000mg |
$2858.0 | 2023-09-30 | ||
| Enamine | EN300-1298987-10000mg |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide |
2171657-18-2 | 10000mg |
$4236.0 | 2023-09-30 |
2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide
Compound CAS No. 2171657-18-2: 2-Amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide
The compound with CAS number 2171657-18-2, known as 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its tetrazole ring system, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the tetrazole group imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of tetrazole-containing compounds in modulating enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the tetrazole moiety can enhance the bioavailability and pharmacokinetic properties of drugs. This is particularly relevant for 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide, as its structure suggests potential interactions with key biological targets such as kinases and G-protein coupled receptors (GPCRs).
The synthesis of this compound involves a multi-step process that includes the formation of the tetrazole ring and subsequent functionalization. A study in *Organic Process Research & Development* detailed an efficient method for synthesizing similar tetrazole-containing compounds using microwave-assisted reactions. This approach not only improves yield but also reduces reaction time, making it more suitable for large-scale production.
In terms of biological activity, 2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide has shown promise in preclinical models. Research conducted at the University of California revealed that this compound exhibits moderate inhibitory activity against certain proteases involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing anti-inflammatory agents.
Moreover, the methyl group attached to the tetrazole ring plays a crucial role in modulating the compound's physicochemical properties. A study published in *European Journal of Pharmaceutical Sciences* explored the impact of substituents on tetrazole rings and found that methyl groups can significantly enhance solubility and permeability. These properties are essential for ensuring effective drug delivery and bioavailability.
The amino group present in the molecule further enhances its versatility. This functional group can participate in hydrogen bonding interactions, which are critical for binding to target proteins. A recent article in *Bioorganic & Medicinal Chemistry Letters* highlighted the importance of amino-containing compounds in modulating enzyme inhibition potency. Such insights suggest that 2-amino-3-(1-methyl...) propanamide could be optimized further to improve its therapeutic index.
Looking ahead, researchers are exploring novel applications for this compound in areas such as oncology and neurodegenerative diseases. Preliminary data from ongoing studies indicate that it may possess anti-cancer properties by inhibiting key signaling pathways. Additionally, its potential as a neuroprotective agent is being investigated due to its ability to scavenge reactive oxygen species (ROS), as reported in *Free Radical Biology & Medicine*.
In conclusion, CAS No. 2171657-18-2, or 2-amino... propanamide, represents a compelling example of how structural modifications can yield compounds with diverse biological activities. Its unique combination of a tetrazole ring and amino group positions it as a valuable tool in drug discovery. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions across various disease areas.
2171657-18-2 (2-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)